N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)-4-piperidin-1-ylsulfonylbenzamide

• IUPAC Name: N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C22H25N3O3S2/c1-3-25-19-12-7-16(2)15-20(19)29-22(25)23-21(26)17-8-10-18(11-9-17)30(27,28)24-13-5-4-6-14-24/h7-12,15H,3-6,13-14H2,1-2H3
• InChI Key: GGCDIVIEUAOYBU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4
• Molecular Formula: C22H25N3O3S2
• Molecular Weight: 443.6 g/mol

Description

N-(3-ethyl-6-methyl-1,3-benzothiazol-2-ylidene)-4-piperidin-1-ylsulfonylbenzamide is a useful research compound. Its molecular formula is C22H25N3O3S2 and its molecular weight is 443.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectral Analysis

A number of studies have focused on the synthesis and spectral analysis of N-substituted derivatives of benzothiazole and piperidine compounds. These compounds are synthesized through a series of chemical reactions and characterized using spectral data such as 1H-NMR, IR, and mass spectral data. The structural elucidation of these compounds provides a foundation for further investigation into their biological activities (Khalid et al., 2016), (Patel & Agravat, 2007).

Antimicrobial Activity

Several derivatives of benzothiazole and piperidine have been evaluated for their antimicrobial activity against both Gram-negative and Gram-positive bacteria. These compounds have shown varying degrees of activity, suggesting their potential as antimicrobial agents. The studies highlight the importance of the structural features of these compounds in determining their antimicrobial efficacy (Khalid et al., 2016), (Patel & Agravat, 2009).

Antiproliferative and Proapoptotic Effects

Research has also explored the antiproliferative activity of N-1,3-benzothiazol-2-ylbenzamide derivatives on human cancer cell lines, including hepatocellular carcinoma and breast cancer cells. Some derivatives demonstrated significant inhibitory effects on cell growth and induced apoptosis, especially in breast cancer cell lines, indicating their potential as cancer therapeutic agents (Corbo et al., 2016).

Antidiabetic Drug Impurities

The identification and synthesis of novel impurities in antidiabetic drugs, such as Repaglinide, have been reported. These studies provide insights into the chemical stability and purity of pharmaceutical compounds, contributing to the development of safer and more effective medications (Kancherla et al., 2018).